![molecular formula C20H19N5O B2547548 1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 890885-78-6](/img/structure/B2547548.png)
1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Description
1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H19N5O and its molecular weight is 345.406. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
One notable application of derivatives similar to the specified chemical involves their antifungal effects. Specifically, derivatives of 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine have been synthesized and evaluated for their biological activity against fungi like Aspergillus terreus and Aspergillus niger. These studies suggest potential for developing antifungal agents based on the chemical structure of pyrazolo[3,4-d]pyrimidin derivatives (Jafar et al., 2017).
Insecticidal and Antibacterial Potential
Pyrimidine linked pyrazole heterocyclics, prepared by cyclocondensation involving similar compounds, have shown insecticidal and antimicrobial activities. This indicates a potential for these compounds in developing new insecticidal and antibacterial agents, offering a pathway to explore the broader implications of pyrazolo[3,4-d]pyrimidin derivatives in pest and disease control (Deohate & Palaspagar, 2020).
Synthesis and Bioactivity
Research has also delved into the synthesis, characterization, and evaluation of pyrazole derivatives for their antitumor, antifungal, and antibacterial properties. These studies highlight the chemical's versatility and potential as a pharmacophore site for designing drugs with multiple bioactivities, further underscoring the scientific importance of pyrazolo[3,4-d]pyrimidin-4-amine derivatives in drug discovery and development (Titi et al., 2020).
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-(4-methoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O/c1-13-4-7-16(10-14(13)2)25-20-18(11-23-25)19(21-12-22-20)24-15-5-8-17(26-3)9-6-15/h4-12H,1-3H3,(H,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTFXMXBFPFFYKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=NC=NC(=C3C=N2)NC4=CC=C(C=C4)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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